Cas no 331-26-0 (2-Chloro-5-(trifluoromethoxy)aniline)

2-Chloro-5-(trifluoromethoxy)aniline is a versatile organic compound, characterized by its trifluoromethoxy substituent and chloro substituent. This compound offers enhanced stability and improved reactivity due to its electron-withdrawing groups. It is widely used in pharmaceutical and agrochemical applications, providing a foundation for the synthesis of various functionalized compounds.

2-Chloro-5-(trifluoromethoxy)aniline structure

331-26-0 structure

Product Name:2-Chloro-5-(trifluoromethoxy)aniline

CAS No:331-26-0

MF:C₇H₅ClF₃NO

MW:211.568911314011

MDL:MFCD16658882

CID:1035880

PubChem ID:13520288

Update Time:2025-07-23

2-Chloro-5-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-5-(trifluoromethoxy)aniline
- 2-chloro-5-(trifluoromethoxy)Benzenamine
- DB-068755
- AKOS016000524
- Benzenamine, 2-chloro-5-(trifluoromethoxy)-
- DS-5393
- A875417
- DTXSID20542836
- BRHNMISYMABKDU-UHFFFAOYSA-N
- 331-26-0
- SCHEMBL5234261
- SY102744
- CS-W006784
- O10725
- MFCD16658882
- SB78714
- MDL： MFCD16658882
- Inchi： 1S/C7H5ClF3NO/c8-5-2-1-4(3-6(5)12)13-7(9,10)11/h1-3H,12H2
- InChI Key： BRHNMISYMABKDU-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1N)OC(F)(F)F

Computed Properties

Exact Mass: 211.00100
Monoisotopic Mass: 211.0011760g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 35.2Å²

Experimental Properties

Density: 1.468±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 210.7±35.0 ºC (760 Torr),
Flash Point: 81.2±25.9 ºC,
Solubility: Very slightly soluble (0.17 g/l) (25 º C),
PSA: 35.25000
LogP: 3.40200

2-Chloro-5-(trifluoromethoxy)aniline Security Information

Signal Word：Warning
Hazard Statement： H227-H302+H312+H332
Warning Statement： P280
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

2-Chloro-5-(trifluoromethoxy)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM118777-1g	2-Chloro-5-(trifluoromethoxy)aniline	331-26-0	95+%	1g	$102	2021-06-17
Chemenu	CM118777-5g	2-Chloro-5-(trifluoromethoxy)aniline	331-26-0	95+%	5g	$262	2021-06-17
Chemenu	CM118777-10g	2-Chloro-5-(trifluoromethoxy)aniline	331-26-0	95+%	10g	$449	2021-06-17
Alichem	A013027590-250mg	2-Chloro-5-(trifluoromethoxy)aniline	331-26-0	97%	250mg	$484.80	2023-09-02
Alichem	A013027590-500mg	2-Chloro-5-(trifluoromethoxy)aniline	331-26-0	97%	500mg	$798.70	2023-09-02
Alichem	A013027590-1g	2-Chloro-5-(trifluoromethoxy)aniline	331-26-0	97%	1g	$1579.40	2023-09-02
Chemenu	CM118777-1g	2-Chloro-5-(trifluoromethoxy)aniline	331-26-0	95%+	1g	$117	2023-01-09
Chemenu	CM118777-5g	2-Chloro-5-(trifluoromethoxy)aniline	331-26-0	95%+	5g	$328	2023-01-09
Chemenu	CM118777-10g	2-Chloro-5-(trifluoromethoxy)aniline	331-26-0	95+%	10g	$449	2022-06-11
abcr	AB440599-250 mg	2-Chloro-5-(trifluoromethoxy)aniline; .	331-26-0		250mg	€135.50	2023-06-16